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  4. Ethyl 4-(4,4,7-trimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate
Ethyl 4-(4,4,7-trimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate Ethyl 4-(4,4,7-trimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate
Brand Name: Vulcanchem
CAS No.: 332044-02-7
VCID: VC0407122
InChI: InChI=1S/C22H22N2O2S2/c1-5-26-21(25)14-7-9-15(10-8-14)24-20(27)18-16-11-6-13(2)12-17(16)23-22(3,4)19(18)28-24/h6-12,23H,5H2,1-4H3
SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=S)C3=C(S2)C(NC4=C3C=CC(=C4)C)(C)C
Molecular Formula: C22H22N2O2S2
Molecular Weight: 410.6g/mol

Ethyl 4-(4,4,7-trimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate

CAS No.: 332044-02-7

Main Products

VCID: VC0407122

Molecular Formula: C22H22N2O2S2

Molecular Weight: 410.6g/mol

Ethyl 4-(4,4,7-trimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate - 332044-02-7

CAS No. 332044-02-7
Product Name Ethyl 4-(4,4,7-trimethyl-1-thioxo-4,5-dihydroisothiazolo[5,4-c]quinolin-2(1H)-yl)benzoate
Molecular Formula C22H22N2O2S2
Molecular Weight 410.6g/mol
IUPAC Name ethyl 4-(4,4,7-trimethyl-1-sulfanylidene-5H-[1,2]thiazolo[5,4-c]quinolin-2-yl)benzoate
Standard InChI InChI=1S/C22H22N2O2S2/c1-5-26-21(25)14-7-9-15(10-8-14)24-20(27)18-16-11-6-13(2)12-17(16)23-22(3,4)19(18)28-24/h6-12,23H,5H2,1-4H3
Standard InChIKey QGSBZYPIKZPRAA-UHFFFAOYSA-N
SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=S)C3=C(S2)C(NC4=C3C=CC(=C4)C)(C)C
Canonical SMILES CCOC(=O)C1=CC=C(C=C1)N2C(=S)C3=C(S2)C(NC4=C3C=CC(=C4)C)(C)C
PubChem Compound 1598982
Last Modified Nov 11 2021
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